Cas no 51759-47-8 (2-Thiophen-2-yl-1H-benzoimidazol-5-ylamine)

• Product Name: 2-Thiophen-2-yl-1H-benzoimidazol-5-ylamine
• CAS No: 51759-47-8
• MF: C₁₁H₉N₃S
• MW: 215.274260282516
• CID: 1069138
• PubChem ID: 763224
• Update Time: 2025-04-23

2-Thiophen-2-yl-1H-benzoimidazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophen-2-yl-1H-benzoimidazol-5-ylamine
• 2-THIEN-2-YL-1H-BENZIMIDAZOL-5-AMINE
• 2-thiophen-2-yl-3H-benzimidazol-5-amine
• 2-(thiophen-2-yl)-1H-1,3-benzodiazol-5-amine
• SMR000116844
• DB-103507
• MLS000526370
• 2-thiophen-2-yl-1 h-benzoimidazol-5-ylamine
• SCHEMBL1391679
• HMS2490N13
• EN300-51382
• 51759-47-8
• CHEMBL1432762
• 2-Thien-2-yl-1H-benzimidazol-5-amine, AldrichCPR
• SR-01000392160-1
• SR-01000392160
• AKOS015938738
• ODERBZFANUDJQA-UHFFFAOYSA-N
• AKOS000190755
• 2-(thiophen-2-yl)-1H-benzo[d]imidazol-5-amine
• BRD-K12426225-001-09-8
• DTXSID60354091
• CS-0271029

• MDL： MFCD00447630
• Inchi： 1S/C11H9N3S/c12-7-3-4-8-9(6-7)14-11(13-8)10-2-1-5-15-10/h1-6H,12H2,(H,13,14)
• InChI Key： ODERBZFANUDJQA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC2C=CC(=CC=2N1)N

Computed Properties

• Exact Mass: 215.05200
• Monoisotopic Mass: 215.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• PSA: 82.94000
• LogP: 3.45480

2-Thiophen-2-yl-1H-benzoimidazol-5-ylamine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-Thiophen-2-yl-1H-benzoimidazol-5-ylamine

Introduction to 2-Thiophen-2-yl-1H-benzoimidazol-5-ylamine (CAS No. 51759-47-8)

The compound 2-Thiophen-2-yl-1H-benzoimidazol-5-ylamine, identified by the CAS number 51759-47, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzimidazole derivatives, which are known for their unique structural and electronic properties. The presence of the thiophene moiety in its structure adds further complexity and functionality, making it a subject of interest for researchers exploring novel materials and chemical systems.

Recent studies have highlighted the importance of benzimidazole derivatives in drug discovery, particularly in the development of anti-cancer agents and neuroprotective drugs. The thiophene ring, a five-membered aromatic heterocycle, contributes to the compound's stability and ability to participate in various chemical reactions. This makes 2-Thiophen-₂-_yl-_1H-_{benzoimidazol}-₅-_ylamine a promising candidate for applications in organic electronics, where its electronic properties can be tailored for specific uses such as in organic light-emitting diodes (OLEDs) or field-effect transistors (FETs).

The synthesis of this compound involves a multi-step process that typically begins with the preparation of benzimidazole derivatives. Researchers have explored various synthetic pathways, including condensation reactions and coupling reactions, to optimize the yield and purity of the product. The incorporation of the thiophene group is often achieved through nucleophilic aromatic substitution or other coupling reactions, depending on the specific conditions and reagents used.

In terms of physical properties, 2-Thiophen-₂-_yl-_1H-_{benzoimidazol}-₅-_ylamine exhibits a high degree of stability under ambient conditions, making it suitable for use in various chemical processes. Its solubility in common organic solvents such as dichloromethane and DMF facilitates its handling and application in solution-based reactions.

The electronic properties of this compound are particularly noteworthy. The conjugated system formed by the benzimidazole and thiophene moieties allows for efficient charge transport, which is critical for applications in organic electronics. Recent studies have demonstrated that this compound can be used as an electron transport layer in OLEDs, significantly improving device performance by enhancing charge mobility and reducing operating voltage.

In addition to its electronic applications, this compound has shown potential in catalysis. The nitrogen atoms present in the benzimidazole ring can act as Lewis bases, enabling the compound to coordinate with metal ions and act as a catalyst in various organic transformations. For instance, it has been used as a catalyst in Suzuki-Miyaura couplings, where it facilitates the formation of carbon-carbon bonds under mild conditions.

The biological activity of 2-Thiophen-₂-